5-Methoxy-2-(4-(4-methoxyphenyl)-3-methylisoxazol-5-yl)phenol

• IUPAC Name: 5-methoxy-2-[4-(4-methoxyphenyl)-3-methyl-1,2-oxazol-5-yl]phenol
• InChI: InChI=1S/C18H17NO4/c1-11-17(12-4-6-13(21-2)7-5-12)18(23-19-11)15-9-8-14(22-3)10-16(15)20/h4-10,20H,1-3H3
• InChI Key: TYDIYNFIYQIRCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C2=CC=C(C=C2)OC)C3=C(C=C(C=C3)OC)O
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

“5-Methoxy-2-(4-(4-methoxyphenyl)-3-methylisoxazol-5-yl)phenol” is a chemical compound with the linear formula C18H18N2O3. It has a molecular weight of 310.356. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Molecular Docking and Quantum Chemical Calculations

• Molecular Structure Analysis : A study by Viji et al. (2020) conducted molecular docking and quantum chemical calculations on a similar compound, providing insights into its molecular structure and spectroscopic data. This research helps in understanding the intramolecular charge transfer and molecular parameters such as bond length and angle (Viji et al., 2020).

Phytochemical Analysis

• Identification of Phenolic Compounds : Research by Uddin et al. (2013) on Sorbus lanata identified new phenolic compounds, emphasizing the importance of identifying and characterizing novel phytochemicals. This is relevant to understanding the broader class of compounds to which 5-Methoxy-2-(4-(4-methoxyphenyl)-3-methylisoxazol-5-yl)phenol belongs (Uddin et al., 2013).

Synthesis and Characterization

• Regioselective Synthesis : A study by Lokhande et al. (2013) on the regioselective synthesis of isoxazole derivatives, including compounds similar to the one , adds value to understanding its synthesis and characterization (Lokhande et al., 2013).

Photodynamic Therapy Applications

• Photodynamic Therapy in Cancer Treatment : Pişkin et al. (2020) explored the use of related compounds in photodynamic therapy, indicating potential therapeutic applications for similar isoxazole derivatives (Pişkin et al., 2020).

Corrosion Inhibition

• Corrosion Inhibition : Research by Prashanth et al. (2021) on imidazole derivatives, which have structural similarities, shows their potential as corrosion inhibitors. This suggests possible industrial applications for the compound (Prashanth et al., 2021).

Antimicrobial Activity

• Antimicrobial Properties : A study by Ashok et al. (2016) on novel pyrano[2,3-f]chromen-4-ones demonstrates antimicrobial activity, indicating potential biological applications for similar compounds (Ashok et al., 2016).

Fluorescent Properties and Photoswitching

• Fluorescent Photoswitching : Kundu et al. (2019) synthesized triphenylamine-imidazole derivatives showing strong fluorescence and photoswitching, suggesting potential applications in materials science for similar compounds (Kundu et al., 2019).